Cas no 140480-94-0 (1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 140480-94-0
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• CID: 1294260
• PubChem ID: 60976377
• Update Time: 2025-05-25

1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[(3-bromophenyl)methyl]-
• 1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• DTXSID601248520
• 1-[(3-bromophenyl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione
• Z649477816
• SCHEMBL6388547
• G50020
• EN300-1724138
• 140480-94-0
• 1-[(3-bromophenyl)methyl]pyrrole-2,5-dione
• 1-[(3-Bromophenyl)methyl]-1H-pyrrole-2,5-dione

• Inchi： 1S/C11H8BrNO2/c12-9-3-1-2-8(6-9)7-13-10(14)4-5-11(13)15/h1-6H,7H2
• InChI Key： VFOWGSSDYZJMOT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 264.97384
• Monoisotopic Mass: 264.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Additional information on 1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione

Research Brief on 1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS: 140480-94-0)

1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS: 140480-94-0) is a brominated maleimide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique electrophilic properties, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its role as a covalent inhibitor, targeting specific cysteine residues in proteins, which has implications for the development of novel therapeutics in oncology, inflammation, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione on the Bruton's tyrosine kinase (BTK), a key target in B-cell malignancies. The study demonstrated that this compound exhibits high selectivity and potency, forming a covalent bond with Cys481 in the BTK active site. This finding underscores its potential as a lead compound for the development of next-generation BTK inhibitors with improved pharmacokinetic properties.

Another notable application of this compound was reported in a 2024 Nature Communications article, where it was utilized as a warhead in PROTAC (Proteolysis Targeting Chimera) molecules. The researchers designed a series of PROTACs incorporating 1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione to target the degradation of oncogenic proteins. The results showed efficient degradation of target proteins in vitro and in vivo, highlighting the compound's utility in targeted protein degradation strategies.

Beyond its role in covalent inhibition and PROTAC design, recent advancements in synthetic chemistry have expanded the utility of 1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione. A 2023 ACS Catalysis publication detailed a novel photocatalytic method for the C-H functionalization of this compound, enabling the synthesis of diverse derivatives with enhanced biological activity. This methodological breakthrough opens new avenues for structure-activity relationship (SAR) studies and the optimization of drug candidates.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(3-bromophenyl)methyl-2,5-dihydro-1H-pyrrole-2,5-dione. Issues such as off-target reactivity, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities make it a valuable tool for drug discovery and a focal point for ongoing research in the field.